Cas no 412947-48-9 (Benzenamine, 5-chloro-2-ethynyl-)
Benzenamine, 5-chloro-2-ethynyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 5-chloro-2-ethynyl-
- AKOS006308582
- 974-321-8
- 412947-48-9
- InChI=1/C8H6ClN/c1-2-6-3-4-7(9)5-8(6)10/h1,3-5H,10H
- 5-Chloro-2-ethynylaniline
-
- Inchi: 1S/C8H6ClN/c1-2-6-3-4-7(9)5-8(6)10/h1,3-5H,10H2
- InChI Key: DMUYVLZLFJDJCG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C#C)=C(C=1)N
Computed Properties
- Exact Mass: 151.0188769Da
- Monoisotopic Mass: 151.0188769Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26Ų
Benzenamine, 5-chloro-2-ethynyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1936641-1g |
5-Chloro-2-ethynylbenzenamine |
412947-48-9 | 98% | 1g |
¥10754.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1936641-5g |
5-Chloro-2-ethynylbenzenamine |
412947-48-9 | 98% | 5g |
¥30400.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1936641-10g |
5-Chloro-2-ethynylbenzenamine |
412947-48-9 | 98% | 10g |
¥32754.00 | 2024-05-14 |
Benzenamine, 5-chloro-2-ethynyl- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on Benzenamine, 5-chloro-2-ethynyl-
Recent Advances in the Study of Benzenamine, 5-chloro-2-ethynyl- (CAS: 412947-48-9) in Chemical Biology and Pharmaceutical Research
Benzenamine, 5-chloro-2-ethynyl- (CAS: 412947-48-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a chloro-substituted benzene ring and an ethynyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmacophores.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of Benzenamine, 5-chloro-2-ethynyl- through a palladium-catalyzed cross-coupling reaction, achieving yields of over 85%. The study highlighted the compound's stability under physiological conditions, making it suitable for further pharmaceutical development. Subsequent research has explored its role as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways.
Recent pharmacological investigations have revealed that derivatives of Benzenamine, 5-chloro-2-ethynyl- exhibit notable inhibitory effects on several protein kinases, including EGFR and VEGFR-2. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that these derivatives showed IC50 values in the low micromolar range against various cancer cell lines, suggesting their potential as anticancer agents. The ethynyl group in particular has been identified as crucial for maintaining the compound's binding affinity to target proteins.
Structural-activity relationship (SAR) studies have provided valuable insights into the optimization of Benzenamine, 5-chloro-2-ethynyl--based compounds. Researchers have found that modifications at the 5-chloro position can significantly alter the compound's pharmacokinetic properties while maintaining its biological activity. These findings have opened new avenues for the development of more potent and selective therapeutic agents.
From a drug delivery perspective, recent advances have explored the use of Benzenamine, 5-chloro-2-ethynyl- in prodrug formulations. Its chemical properties allow for conjugation with various drug carriers, potentially improving bioavailability and targeted delivery. A 2023 patent application describes its use in nanoparticle-based delivery systems for treating inflammatory diseases.
Looking forward, the research community anticipates further exploration of Benzenamine, 5-chloro-2-ethynyl- in combination therapies and as part of drug discovery platforms. Its versatility as a chemical building block and its demonstrated biological activity make it a valuable compound for continued investigation in pharmaceutical development. Current clinical trials are expected to provide more data on its safety profile and therapeutic efficacy in the coming years.
412947-48-9 (Benzenamine, 5-chloro-2-ethynyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)